Dispiro[3.0.35.14]nonan-9-amine;hydrochloride

• IUPAC Name: dispiro[3.0.35.14]nonan-9-amine;hydrochloride
• InChI: InChI=1S/C9H15N.ClH/c10-7-8(3-1-4-8)9(7)5-2-6-9;/h7H,1-6,10H2;1H
• InChI Key: OBCKVCPRFLHBCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(C23CCC3)N.Cl
• Molecular Formula: C9H16ClN
• Molecular Weight: 173.68 g/mol

Description

Dispiro[3.0.35.14]nonan-9-amine;hydrochloride is a chemical compound with the CAS Number: 2445790-80-5. It is a powder form substance.

Molecular Structure Analysis

The molecular weight of Dispiro[3.0.35.14]nonan-9-amine;hydrochloride is 173.69. The InChI code is 1S/C9H15N.ClH/c10-7-8 (3-1-4-8)9 (7)5-2-6-9;/h7H,1-6,10H2;1H.

Physical And Chemical Properties Analysis

Dispiro[3.0.35.14]nonan-9-amine;hydrochloride is a powder form substance. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Spectrophotofluorometric Analysis

• The compound's potential as a reagent in spectrophotofluorometric analysis was evaluated, particularly for determining drugs containing primary aromatic amino substituents. It showed distinct reaction characteristics with fluorescamine at pH 5.5, which is useful in microdetermination of aromatic primary amines (Sterling & Haney, 1974).

Antimalarial Activity

• Piperidine dispiro-1,2,4-trioxane analogues, including Dispiro[3.0.35.14]nonan-9-amine;hydrochloride, have been synthesized and shown to possess nanomolar antimalarial activity against Plasmodium falciparum. This compound acts as a versatile derivative for preparing arrays of trioxane analogues with antimalarial properties (Sabbani et al., 2008).

Polymer Science

• In the field of polymer science, the compound has been used in the synthesis of thermally stable spiro-centered benzoxazines. These polymers, derived from various amines, exhibit high thermal stability and have applications in advanced material science (SiniN, Azechi, & Endo, 2015).

Cyclotriphosphazene Derivatives

• It has been used to study the substitution reactions of cyclotriphosphazene derivatives with secondary amines. This research helps in understanding the chemical behavior of cyclophosphazenes and their potential applications in various fields (Beşli, Balcı, Dogan, & Allen, 2018).

Development of Synthetic Antimalarials

• The compound has been incorporated in the synthesis of dispiro 1,2,4,5-tetraoxanes, which show superior oral antimalarial activity, suggesting its potential in developing new antimalarial drugs (Amewu et al., 2006).

Structural Studies

• It's been involved in the structural studies of novel dispiro-type compounds like adamantan-1-ammonium 1-adamantanecarboxylate. Such studies are essential in understanding the molecular structure and potential biological activity of these compounds (Mullica, Scott, Farmer, & Kautz, 1999).

Safety and Hazards

The safety information for Dispiro[3.0.35.14]nonan-9-amine;hydrochloride indicates that it may cause skin irritation, serious eye damage, and may be harmful if inhaled. The precautionary statements suggest avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective clothing and eye protection, and using only outdoors